7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-8-(benzyl(methyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 7-[2-(1,3-benzothiazol-2-ylsulfanyl)ethyl]-8-[benzyl(methyl)amino]-3-methylpurine-2,6-dione
• InChI: InChI=1S/C23H22N6O2S2/c1-27(14-15-8-4-3-5-9-15)21-25-19-18(20(30)26-22(31)28(19)2)29(21)12-13-32-23-24-16-10-6-7-11-17(16)33-23/h3-11H,12-14H2,1-2H3,(H,26,30,31)
• InChI Key: OYTJEKQCWTUXSN-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)NC1=O)N(C(=N2)N(C)CC3=CC=CC=C3)CCSC4=NC5=CC=CC=C5S4
• Molecular Formula: C23H22N6O2S2
• Molecular Weight: 478.6 g/mol
• CAS No.: 685860-62-2

Description

7-(2-(benzo[d]thiazol-2-ylthio)ethyl)-8-(benzyl(methyl)amino)-3-methyl-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C23H22N6O2S2 and its molecular weight is 478.59. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds similar to the specified chemical, such as 7-amino-5-aryl-6-(benzothiazol-2-yl)-2-thioxopyrido[2,3-d]pyrimidin-4-one derivatives, have been studied for their antimicrobial activity against various bacterial and fungal agents. These studies highlight the potential of such compounds in treating infectious diseases caused by bacteria and fungi (El-Gazzar & Hafez, 2008).

Anticancer Properties

Several studies have explored the anticancer potential of compounds structurally similar to the one . For example, 5-(4-methyl-benzylidene)-thiazolidine-2,4-diones have shown potent antiproliferative activity against various human cancer cell lines, indicating the potential of these compounds in cancer therapy (Chandrappa et al., 2008).

Enzyme Inhibition for Disease Treatment

Compounds like 5-(substituted benzylidene)thiazolidine-2,4-dione derivatives have been synthesized and evaluated as inhibitors of protein tyrosine phosphatase 1B (PTP1B), an enzyme implicated in several diseases. These inhibitors show promise in the treatment of conditions related to the activity of this enzyme (Wang et al., 2014).

Synthesis and Biological Activity

The synthesis and biological activity of related compounds, such as those containing 2,4-thiazolidinedione, have been studied extensively. These studies often focus on the effects of these compounds on triglyceride accumulation and their hypoglycemic and hypolipidemic activities in animal models, which could have implications for the treatment of diabetes and related metabolic disorders (Kim et al., 2004).